Cas no 1443377-39-6 (5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine)

• Product Name: 5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine
• CAS No: 1443377-39-6
• MF: C₁₁H₁₁FN₂OS
• MW: 238.281244516373
• CID: 5160700
• Update Time: 2026-03-04

5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine
• 186036
• 2-Thiazolamine, 5-fluoro-N-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C11H11FN2OS/c1-15-9-4-2-8(3-5-9)6-13-11-14-7-10(12)16-11/h2-5,7H,6H2,1H3,(H,13,14)
• InChI Key： YCKPUECVVJKHGP-UHFFFAOYSA-N
• SMILES： S1C(F)=CN=C1NCC1=CC=C(OC)C=C1

Additional information on 5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine

Comprehensive Overview of 5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine (CAS No. 1443377-39-6)

5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine, with the CAS number 1443377-39-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluoro substituent and a methoxybenzyl group enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could lead to breakthroughs in targeted therapies.

In recent years, the demand for fluorinated thiazole derivatives has surged due to their unique physicochemical properties. The 5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine compound is no exception, as it exhibits promising bioavailability and metabolic stability. These attributes make it a candidate for further investigation in the development of small-molecule inhibitors and enzyme modulators. Its CAS no. 1443377-39-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key trends in modern chemistry is the exploration of sustainable synthesis methods for complex molecules like 5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine. Researchers are focusing on green chemistry approaches to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly pharmaceuticals and renewable resources. The compound's thiazole core also makes it a subject of interest in catalysis and nanotechnology applications.

Another area of interest is the compound's potential role in precision medicine. With advancements in computational chemistry and AI-driven drug design, scientists are leveraging tools like molecular docking to predict the interactions of 5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine with biological targets. This has led to increased searches for its CAS no. 1443377-39-6 in conjunction with terms like structure-based drug design and high-throughput screening.

The compound's methoxybenzyl moiety is another focal point, as it contributes to its lipophilicity and cell permeability. These properties are critical for central nervous system (CNS) drug development, a hot topic in neuroscience research. Additionally, the fluoro group's electronegativity enhances the molecule's binding affinity, making it a valuable scaffold for kinase inhibitors and GPCR modulators.

In summary, 5-fluoro-N-(4-methoxybenzyl)thiazol-2-amine (CAS No. 1443377-39-6) is a versatile compound with broad applications in drug discovery, material science, and catalysis. Its unique structural features and alignment with current research trends ensure its continued relevance in scientific literature and industrial applications.